N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide

• IUPAC Name: N-[(2-hydroxy-5-methylphenyl)carbamothioyl]-4-methoxybenzamide
• InChI: InChI=1S/C16H16N2O3S/c1-10-3-8-14(19)13(9-10)17-16(22)18-15(20)11-4-6-12(21-2)7-5-11/h3-9,19H,1-2H3,(H2,17,18,20,22)
• InChI Key: ZNFQGCMRMPQKKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)O)NC(=S)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound, also known as HMPCB, has been synthesized using various methods and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide is not fully understood, but it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cellular processes, such as DNA replication and protein synthesis. Additionally, it has been suggested that this compound may act by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including its ability to chelate metal ions, such as copper and iron. It has also been found to have antioxidant properties, which may be due to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, this compound has been found to inhibit the growth of cancer cells in vitro, suggesting that it may have anti-cancer properties.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide in lab experiments is its ability to selectively detect metal ions, such as copper and iron, which are important for various cellular processes. Additionally, this compound has been found to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases. However, one limitation of using this compound in lab experiments is its potential toxicity, as it has been found to be cytotoxic at high concentrations.

Future Directions

There are several future directions for research on N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide, including its potential use as an anti-cancer agent. Further studies are needed to determine the mechanism of action of this compound and its potential applications in cancer therapy. Additionally, more research is needed to determine the toxicity of this compound and its potential side effects, as well as its potential use in the treatment of oxidative stress-related diseases.

Synthesis Methods

The synthesis of N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide can be achieved using various methods, including the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride, which is then reacted with 2-amino-5-methylphenol to form N-[2-(4-methoxybenzoyl) amino-5-methylphenyl] formamide. This compound is then reacted with carbon disulfide and sodium hydroxide to form this compound.

Scientific Research Applications

N-{[(2-hydroxy-5-methylphenyl)amino]carbonothioyl}-4-methoxybenzamide has been found to have several potential applications in scientific research, including its use as a fluorescent probe for the detection of metal ions, such as copper and iron. It has also been studied for its potential use as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, this compound has been found to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.